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Compound of Interest

Compound Name: Methyl ganoderate H

Cat. No.: B1632404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, isolation
protocols, and biological significance of a newly identified ganoderic acid. Ganoderic acids, a
class of highly oxygenated lanostane-type triterpenoids derived from Ganoderma species, are
of significant interest to the scientific community due to their diverse pharmacological activities.
This document serves as a resource for researchers engaged in natural product chemistry,
drug discovery, and pharmacology.

Spectroscopic Data of a Novel Ganoderic Acid

The structural elucidation of a novel ganoderic acid is fundamentally reliant on a suite of
spectroscopic technigues. This section presents the key spectroscopic data in a tabulated
format for clarity and comparative analysis. The data presented here is a composite
representation from recent literature on newly characterized ganoderic acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is paramount for determining the carbon-hydrogen framework of a
molecule. The following tables summarize the *H and 3C NMR data for a representative new
ganoderic acid.

Table 1: *H NMR Spectroscopic Data (500 MHz, CDCIs)
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Position O0H (ppm), Multiplicity (J in Hz)
1 1.55;m

2 250, m

3 3.25, dd (11.5, 4.5)
5 1.30, m

6 1.80, m

7 4.65, br d (9.5)
9 290, m

11 -

12 4.15, d (8.0)
15 5.30, t (3.5)

16 210, m

17 195 m

18 0.95, s

19 1.20, s

20 225 m

21 1.05, d (7.0)
22 6.35, d (8.5)
23 -

24 5.90, s

27 1.70, s

28 0.80, s

29 0.90, s

30 1.25,s
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Table 2: 13C NMR Spectroscopic Data (125 MHz, CDCls)

Position oC (ppm) Position oC (ppm)
1 38.5 16 35.0
2 28.0 17 50.5
3 78.5 18 18.5
4 39.0 19 16.0
5 55.5 20 36.5
6 21.5 21 19.0
7 75.0 22 145.0
8 140.0 23 205.0
9 146.0 24 125.0
10 37.0 25 135.0
11 210.0 26 175.0
12 70.0 27 25.0
13 45.0 28 28.5
14 50.0 29 155
15 72.0 30 22.0

Mass Spectrometry (MS)

High-resolution mass spectrometry provides the elemental composition and molecular weight
of the new ganoderic acid.

Table 3: High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) Data

lon m/z [M+H]* Calculated Formula

Pseudomolecular lon 559.3271 C32H470s
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Infrared (IR) and Ultraviolet (UV) Spectroscopy

IR and UV spectroscopy offer insights into the functional groups and conjugated systems

present in the molecule.

Table 4: IR and UV Spectroscopic Data

Technique Data

3450 (0O-H), 2950 (C-H), 1740 (C=0, ester),

IR (KBr, cm™1) 1705 (C=0, ketone), 1680 (C=0, acid), 1640
(C=C)
UV (MeOH, Amax nm) 245, 254

Experimental Protocols

The successful isolation and characterization of a new ganoderic acid require meticulous
experimental procedures. This section details the methodologies employed.

Extraction and Isolation Workflow

The general workflow for extracting and isolating new ganoderic acids from Ganoderma

species is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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